Cas no 2171262-91-0 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid)

• Product Name: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid
• CAS No: 2171262-91-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6197213
• PubChem ID: 165513913
• Update Time: 2025-08-04

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid
• 2171262-91-0
• (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methylbutanoic acid
• EN300-1505321

• Inchi： 1S/C26H32N2O5/c1-4-5-14-22(24(29)28-23(16(2)3)25(30)31)27-26(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21-23H,4-5,14-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t22-,23+/m0/s1
• InChI Key： CNEZSWHIFYGZPT-XZOQPEGZSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C(=O)O)C(C)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid

Introduction to (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic Acid (CAS No. 2171262-91-0)

The compound (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid, identified by its CAS number 2171262-91-0, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecule, featuring a complex stereochemical arrangement and a multifaceted functional group composition, has garnered considerable attention for its potential applications in drug development and therapeutic intervention.

At the core of this compound's structure lies a chiral center, specifically the (2R) configuration, which is critical for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and proteomics research. The hexanamido and 3-methylbutanoic acid moieties contribute to its solubility and stability, making it an attractive candidate for various biochemical assays and drug formulations.

Recent studies have highlighted the importance of stereochemistry in pharmacological compounds, emphasizing how the spatial arrangement of atoms can profoundly influence efficacy and side effects. The specific stereochemical configuration of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid has been meticulously optimized to maximize its therapeutic potential while minimizing adverse reactions. This has been achieved through advanced computational modeling and experimental validation, ensuring that the compound aligns with the highest standards of pharmaceutical quality.

The Fmoc group in this compound plays a pivotal role in its chemical reactivity, particularly in the context of solid-phase peptide synthesis (SPPS). This functional group allows for selective protection and deprotection of amino groups, facilitating the efficient assembly of complex peptides. Such capabilities are invaluable in the development of biologics and peptidomimetics, which are increasingly recognized for their therapeutic efficacy in treating a wide range of diseases.

In addition to its role in peptide synthesis, (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid has shown promise as an intermediate in the synthesis of novel drug candidates. Its unique structural features make it a versatile building block for designing molecules with enhanced pharmacokinetic properties. For instance, the combination of hydrophilic and hydrophobic regions within the molecule can be leveraged to improve oral bioavailability and tissue distribution.

The hexanamido moiety contributes to the compound's solubility, which is a critical factor in drug formulation. Poor solubility often limits the effectiveness of a drug, necessitating complex delivery systems or higher dosages. By incorporating this moiety, researchers have been able to develop more soluble analogs that can be administered more easily and with greater patient compliance. This improvement is particularly significant for oral medications, where bioavailability is often a limiting factor.

The 3-methylbutanoic acid component adds another layer of complexity to the molecule's behavior. This side chain can influence both the compound's metabolic stability and its interaction with biological targets. Recent research has demonstrated that subtle modifications in this region can significantly alter binding affinities and pharmacological profiles. Such findings underscore the importance of detailed structural analysis in optimizing lead compounds for clinical use.

Advances in analytical techniques have enabled researchers to gain deeper insights into the properties of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure-function relationships. These methodologies have revealed that the compound exhibits high purity and stability under various conditions, making it suitable for large-scale production and clinical trials.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it an excellent candidate for use in diagnostic assays and biomarker discovery. For instance, fluorescent derivatives of this molecule could be employed as probes for imaging cellular processes or detecting specific biomolecules associated with diseases such as cancer or neurodegenerative disorders.

In conclusion, (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid represents a remarkable achievement in synthetic chemistry and medicinal biology. Its intricate structure, characterized by stereochemical precision and functional diversity, positions it as a valuable tool for both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of healthcare.